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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of 2-Bromo-4-
nitroanisole are critical for ensuring the well-being of laboratory personnel and maintaining

environmental compliance. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals.

2-Bromo-4-nitroanisole is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin and serious eye irritation, and may also lead

to respiratory irritation.[1] Adherence to proper safety measures is paramount to minimize

exposure and mitigate risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with 2-Bromo-4-nitroanisole, a comprehensive selection of personal protective

equipment is mandatory. This includes:

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[1]

Hand Protection: Wear protective gloves, such as nitrile rubber, to avoid skin contact.[1]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95

respirator or equivalent is necessary.[2]
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Protective Clothing: A lab coat or other suitable protective clothing must be worn to prevent

skin exposure.[1]

Operational Plan: A Step-by-Step Approach to Safe
Handling
A systematic workflow is crucial for the safe handling of 2-Bromo-4-nitroanisole in a

laboratory setting.

Preparation: Before beginning any work, ensure that the safety data sheet (SDS) has been

reviewed and is readily accessible. The work area, preferably a well-ventilated fume hood,

should be clean and uncluttered. All necessary PPE must be donned correctly.

Handling:

Avoid the formation of dust and aerosols.

Use only in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[1]

In case of skin contact: Wash off with soap and plenty of water.[1]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

In all cases of exposure, seek medical attention.
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Disposal Plan: Ensuring Environmental
Responsibility
The disposal of 2-Bromo-4-nitroanisole and its containers must be managed as hazardous

waste in accordance with all local, state, and federal regulations.

Waste Segregation: 2-Bromo-4-nitroanisole is a halogenated organic compound and

should be collected in a designated, properly labeled waste container for this category of

chemical waste.[3] Do not mix with non-halogenated waste.

Container Management: Use a compatible container that is in good condition and can be

tightly sealed. The container must be clearly labeled as "Hazardous Waste" and list the full

chemical name.

Disposal Procedure: Arrange for the collection and disposal of the hazardous waste through

an authorized and licensed waste disposal company. Do not attempt to dispose of this

chemical down the drain or in regular trash.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-Bromo-4-
nitroanisole:

Property Value Reference

CAS Number 5197-28-4

Molecular Formula C7H6BrNO3

Molecular Weight 232.03 g/mol

Melting Point 104-106 °C

Visualizing the Workflow
To further clarify the procedural flow for handling 2-Bromo-4-nitroanisole, the following

diagram illustrates the key steps from preparation to disposal.
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Safe Handling and Disposal Workflow for 2-Bromo-4-nitroanisole

Preparation
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Proceed with Work
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- Segregate as Halogenated Waste
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Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromo-4-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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